Cas no 1806821-54-4 (6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine)

• Product Name: 6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine
• CAS No: 1806821-54-4
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4851969
• Update Time: 2025-05-25

6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine

• Inchi： 1S/C8H8F2N2O4/c1-15-5-3-4(12(13)14)6(7(9)10)11-8(5)16-2/h3,7H,1-2H3
• InChI Key： DIXGURFXDZIAHN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2

Additional information on 6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine

Comprehensive Overview of 6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine (CAS No. 1806821-54-4)

6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine (CAS No. 1806821-54-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, dimethoxy substitutions, and a nitro group, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science.

The structural complexity of 6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine makes it a valuable intermediate for designing novel bioactive molecules. Its nitropyridine core is particularly noteworthy, as it is often leveraged in the development of kinase inhibitors and other therapeutic agents. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the growing demand for sustainable and efficient synthetic pathways.

From a synthetic perspective, the difluoromethyl group in this compound offers distinct advantages, including enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. These properties are frequently discussed in forums and publications focused on medicinal chemistry and computational modeling, reflecting the compound's relevance in cutting-edge research. Additionally, the dimethoxy substitutions provide steric and electronic effects that can fine-tune molecular interactions, making it a versatile building block.

In agrochemical applications, 6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine has garnered attention for its potential use in developing next-generation crop protection agents. The integration of fluorine atoms into agrochemicals is a hot topic, as it often improves efficacy and environmental compatibility. This aligns with global trends toward sustainable agriculture and reduced pesticide resistance, making the compound a subject of interest in both academic and industrial settings.

The compound's CAS No. 1806821-54-4 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. This is particularly important for researchers navigating the complexities of chemical procurement and intellectual property management. As the demand for high-purity intermediates grows, suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its suitability for custom synthesis and scale-up processes.

In summary, 6-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine (CAS No. 1806821-54-4) represents a multifaceted tool for modern chemistry. Its applications span from pharmaceutical development to agrochemical innovation, driven by its unique structural features and compatibility with emerging technologies like AI-assisted molecular design. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.